Cas no 570-10-5 (EVERNIC ACID)

• Product Name: EVERNIC ACID
• CAS No: 570-10-5
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 95505
• PubChem ID: 586575
• Update Time: 2025-04-18

EVERNIC ACID Chemical and Physical Properties

Names and Identifiers

• EVERNIC ACID
• LECANORIC ACID METHYL ETHER
• 2-Hydroxy-4-methoxy-6-methylbenzoic acid
• 2-HYDROXY-4-[2-HYDROXY-4-METHOXY-6-METHYLBENZOYLOXY]-6-METHYLBENZOIC ACID
• 4-O-Methylorsellinic acid
• Everninic acid
• 2,6-Cresotic acid, 4-methoxy-
• Everninsaure
• CHEBI:191109
• 2-Hydroxy-4-methoxy-6-methyl-benzoic acid
• 5-O-methylorsellinic acid
• CHEMBL1077577
• Spectrum5_001710
• QUCZMUVAQHIOID-UHFFFAOYSA-N
• Benzoic acid, 2-hydroxy-4-methoxy-6-methyl-
• SCHEMBL609931
• DTXSID401346865
• 570-10-5
• CCG-214768

• Inchi： 1S/C9H10O4/c1-5-3-6(13-2)4-7(10)8(5)9(11)12/h3-4,10H,1-2H3,(H,11,12)
• InChI Key： QUCZMUVAQHIOID-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C(=O)O)=C(C)C=1)O

Computed Properties

• Exact Mass: 184.03714
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 267 ºC
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 86.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones